N-(1-Methyl-3-isoquinolinyl)acetamide

• CAS No.: 15787-17-4
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: N-(1-methylisoquinolin-3-yl)acetamide
• InChI: InChI=1S/C12H12N2O/c1-8-11-6-4-3-5-10(11)7-12(13-8)14-9(2)15/h3-7H,1-2H3,(H,13,14,15)
• InChI Key: TVBXINVWIOTZIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC2=CC=CC=C12)NC(=O)C

Description

N-(1-Methyl-3-isoquinolinyl)acetamide is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic anhydride (1.4 mL, 15 mmol) was added to a suspension of Example 141A (0.79 g, 5.0 mmol) and triethylamine (0.76 ml, 5.5 mmol) in CH2Cl2 (20 mL) at ambient temperature. The mixture was stirred for 3.5 hours, then the volatiles were removed under reduced pressure. The residue was chased with toluene (3×25 mL) and then concentrated under reduced pressure to provide the title compound. MS (ESI) m/z 201 (M+H)+.